Cas no 1351659-99-8 (N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 1351659-99-8
• MF: C₁₈H₂₀F₃NO₄S
• MW: 403.415914535522
• CID: 6532870
• Update Time: 2025-06-11

N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• N-[2-hydroxy-2-[4-(trifluoromethyl)phenyl]ethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide

• Inchi： 1S/C18H20F3NO4S/c1-11-8-16(26-3)17(9-12(11)2)27(24,25)22-10-15(23)13-4-6-14(7-5-13)18(19,20)21/h4-9,15,22-23H,10H2,1-3H3
• InChI Key： LEEGREIJQKHCQU-UHFFFAOYSA-N
• SMILES： C1(S(NCC(O)C2=CC=C(C(F)(F)F)C=C2)(=O)=O)=CC(C)=C(C)C=C1OC

Additional information on N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Introduction to N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 1351659-99-8)

N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide, identified by its CAS number 1351659-99-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of sulfonamide and aromatic rings, which are well-documented for their diverse biological activities. The structural features of this molecule, including its hydroxyl, methoxy, and dimethyl substituents on the benzene ring, as well as the sulfonamide functional group, contribute to its unique chemical properties and potential applications in drug discovery.

The sulfonamide group is a well-known pharmacophore in medicinal chemistry, often incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. The presence of trifluoromethyl group in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the hydroxyl and methoxy groups can influence the molecule's solubility and binding affinity, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological properties. These derivatives are being explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The compound N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is no exception and has been the subject of several studies aimed at elucidating its mechanism of action and therapeutic potential.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, it shares structural motifs with certain protease inhibitors and kinase inhibitors, which are widely used in the treatment of cancer and other chronic diseases. The trifluoromethyl group in particular has been shown to improve binding affinity and reduce metabolic degradation, making it an attractive feature for drug development.

Recent studies have demonstrated that sulfonamide derivatives can modulate various biological pathways by inhibiting key enzymes or interacting with specific receptors. The compound N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide has been investigated for its potential role in modulating inflammatory pathways, particularly those involving cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes. These enzymes are involved in the production of prostaglandins and leukotrienes, which are mediators of inflammation.

The hydroxyl group in the molecule may contribute to its ability to interact with hydrophobic pockets of biological targets, while the methoxy group could enhance solubility in both aqueous and lipid environments. This dual functionality makes the compound a versatile scaffold for further derivatization and optimization.

In addition to its potential anti-inflammatory properties, N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide has also been explored for its possible applications in antiviral therapy. Sulfonamides have a long history of use as antimicrobial agents, and recent research suggests that they may also have activity against viruses. The structural features of this compound may enable it to interfere with viral replication or inhibit viral enzymes essential for infection.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These techniques provide detailed information about the molecular structure and purity of the compound.

Evaluation of the biological activity of N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide involves in vitro assays that measure its interaction with target enzymes or receptors. High-throughput screening (HTS) platforms have been particularly useful in identifying compounds with promising pharmacological properties rapidly.

In vivo studies are essential for validating the biological activity observed in vitro and assessing toxicity profiles. Animal models are commonly used to evaluate the efficacy and safety of novel compounds before they can be considered for clinical trials.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide represents an example of how interdisciplinary research can lead to novel therapeutic agents with significant clinical implications.

As research continues to uncover new biological targets and mechanisms of disease pathogenesis, compounds like N-{2-hydroxy-2-4-(trifluoromethyl)phenylethyl}-2-methoxy-4,5-dimethylbenzene-1-sulfonamide will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced side effects compared to existing therapies.